Cas no 198893-71-9 (5-(2-naphthyl)-1,3,4-oxadiazol-2-amine)

• Product Name: 5-(2-naphthyl)-1,3,4-oxadiazol-2-amine
• CAS No: 198893-71-9
• MF: C₁₂H₉N₃O
• MW: 211.219362020493
• CID: 2840066
• PubChem ID: 18707476
• Update Time: 2025-07-18

5-(2-naphthyl)-1,3,4-oxadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-naphthyl)-1,3,4-oxadiazol-2-amine
• NCGC00183392-01
• CS-0249629
• G19470
• 5-(naphthalen-2-yl)-1,3,4-oxadiazol-2-amine
• Z285233838
• AB00997143-01
• 997-784-8
• AKOS000150202
• 5-Naphthalen-2-yl-[1,3,4]oxadiazol-2-ylamine
• DTXSID70595751
• DTXCID00546514
• UNYFQKGWGIABDA-UHFFFAOYSA-N
• EN300-44155
• 198893-71-9
• F2145-0145
• SCHEMBL8158596

• Inchi： 1S/C12H9N3O/c13-12-15-14-11(16-12)10-6-5-8-3-1-2-4-9(8)7-10/h1-7H,(H2,13,15)
• InChI Key： UNYFQKGWGIABDA-UHFFFAOYSA-N
• SMILES： O1C(N)=NN=C1C1=CC=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 211.074561919Da
• Monoisotopic Mass: 211.074561919Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 64.9Ų

Additional information on 5-(2-naphthyl)-1,3,4-oxadiazol-2-amine

5-(2-naphthyl)-1,3,4-oxadiazol-2-amine (CAS No. 198893-71-9): A Comprehensive Overview

5-(2-naphthyl)-1,3,4-oxadiazol-2-amine (CAS No. 198893-71-9) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 5-(2-naphthyl)-1,3,4-oxadiazol-2-amine.

Chemical Structure and Properties

The chemical structure of 5-(2-naphthyl)-1,3,4-oxadiazol-2-amine is defined by its 1,3,4-oxadiazole ring fused with a naphthalene moiety. The 1,3,4-oxadiazole ring is a five-membered heterocyclic compound containing two nitrogen atoms and one oxygen atom. This ring system is known for its stability and reactivity, making it a valuable scaffold in the design of bioactive molecules. The naphthalene moiety, on the other hand, contributes to the compound's aromaticity and lipophilicity, which are crucial for its biological activity.

The molecular formula of 5-(2-naphthyl)-1,3,4-oxadiazol-2-amine is C₁₆H₁₃N₃O. It has a molecular weight of approximately 267.30 g/mol. The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various experimental settings.

Synthesis Methods

The synthesis of 5-(2-naphthyl)-1,3,4-oxadiazol-2-amine can be achieved through several well-established routes. One common method involves the condensation of 2-naphthoic hydrazide with an appropriate nitrile or amide under suitable conditions. For example, the reaction of 2-naphthoic hydrazide with acetonitrile in the presence of an acid catalyst can yield the desired product. Another approach involves the cyclization of 2-naphthylcarboxylic acid hydrazide with an isocyanate or isothiocyanate derivative.

The choice of synthetic route depends on factors such as yield, purity, and cost-effectiveness. Recent advancements in green chemistry have also led to the development of more environmentally friendly methods for synthesizing this compound. For instance, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields while minimizing waste generation.

Biological Activities

5-(2-naphthyl)-1,3,4-oxadiazol-2-amine has been extensively studied for its biological activities. One of its most notable properties is its potential as an antioxidant. Research has shown that this compound can effectively scavenge free radicals and protect cells from oxidative stress-induced damage. This property makes it a promising candidate for the development of anti-inflammatory and neuroprotective agents.

In addition to its antioxidant activity, 5-(2-naphthyl)-1,3,4-oxadiazol-2-amine has demonstrated significant antiproliferative effects against various cancer cell lines. Studies have reported that this compound can inhibit the growth of human breast cancer cells (MCF-7) and human colon cancer cells (HCT-116) by inducing apoptosis and cell cycle arrest. The mechanism underlying these effects is thought to involve the modulation of key signaling pathways such as p53 and Bcl-2.

Clinical Applications and Research Advancements

The potential clinical applications of 5-(2-naphthyl)-1,3,4-oxadiazol-2-amine are currently being explored in various preclinical studies. One area of focus is its use as a therapeutic agent for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preclinical studies have shown that this compound can protect neurons from oxidative stress and reduce the accumulation of toxic protein aggregates.

In the field of oncology, ongoing research aims to evaluate the efficacy and safety profile of 5-(2-naphthyl)-1,3,4-oxadiazol-2-amine in combination with other anticancer drugs. Preliminary results suggest that this compound may enhance the therapeutic effects of conventional chemotherapy agents while reducing their side effects.

Conclusion

5-(2-naphthyl)-1,3,4-oxadiazol-2-amine (CAS No. 198893-71-9) is a promising compound with a wide range of potential applications in chemistry and pharmaceutical research. Its unique chemical structure endows it with valuable properties such as antioxidant activity and antiproliferative effects against cancer cells. Ongoing research continues to uncover new insights into its biological activities and clinical potential.